Methyl 6-(2-methylphenyl)sulfanyl-2-oxohexanoate
Overview
Description
The compound identified as “Methyl 6-(2-methylphenyl)sulfanyl-2-oxohexanoate” is a chemical substance listed in the PubChem database
Preparation Methods
Synthetic Routes and Reaction Conditions
Industrial Production Methods
Industrial production methods for “Methyl 6-(2-methylphenyl)sulfanyl-2-oxohexanoate” typically involve large-scale chemical processes that ensure high yield and purity. These methods may include continuous flow reactors, batch reactors, and other advanced chemical engineering techniques to optimize the production process.
Chemical Reactions Analysis
Types of Reactions
“Methyl 6-(2-methylphenyl)sulfanyl-2-oxohexanoate” undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.
Reduction: Reduction reactions can convert the compound into reduced forms.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in the reactions of “this compound” include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as solvent choice, temperature, and pH, are critical for achieving the desired chemical transformations.
Major Products
The major products formed from the reactions of “this compound” depend on the specific reaction conditions and reagents used. These products can include various derivatives and modified forms of the original compound.
Scientific Research Applications
“Methyl 6-(2-methylphenyl)sulfanyl-2-oxohexanoate” has a wide range of scientific research applications, including:
Chemistry: The compound is used as a reagent in various chemical reactions and synthesis processes.
Biology: It is studied for its potential biological activities and interactions with biological molecules.
Medicine: Research is ongoing to explore its potential therapeutic applications and effects on human health.
Industry: The compound is used in industrial processes, including the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of “Methyl 6-(2-methylphenyl)sulfanyl-2-oxohexanoate” involves its interaction with specific molecular targets and pathways. The compound may bind to receptors, enzymes, or other cellular components, leading to a cascade of biochemical events. These interactions can result in various physiological effects, depending on the context and application.
Comparison with Similar Compounds
Similar Compounds
Compounds similar to “Methyl 6-(2-methylphenyl)sulfanyl-2-oxohexanoate” include other chemical substances with comparable structures and properties. These similar compounds can be identified through chemical databases and similarity searches.
Uniqueness
The uniqueness of “this compound” lies in its specific chemical structure and the resulting properties. Compared to similar compounds, it may exhibit distinct reactivity, stability, and biological activity, making it valuable for specific scientific and industrial applications.
Properties
IUPAC Name |
methyl 6-(2-methylphenyl)sulfanyl-2-oxohexanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18O3S/c1-11-7-3-4-9-13(11)18-10-6-5-8-12(15)14(16)17-2/h3-4,7,9H,5-6,8,10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OUWSJHPUFNRQHK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1SCCCCC(=O)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=CC=C1SCCCCC(=O)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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